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Compound of Interest

Compound Name: BB 0305179

Cat. No.: B11934581 Get Quote

Essential Safety and Handling Guide for BB
0305179
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

anti-prion agent BB 0305179 (CAS: 2512200-83-6). The following procedural guidance is

intended to ensure the safe handling, use, and disposal of this compound, fostering a secure

laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for BB 0305179 is presented in the table below for

easy reference.
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Property Value

Chemical Name BB 0305179

CAS Number 2512200-83-6

Molecular Formula C21H29NO

Molecular Weight 311.46 g/mol

Purity >98%

IC50 4.7 μM (as an anti-prion agent)

Personal Protective Equipment (PPE)
To ensure personal safety and prevent contamination, the following personal protective

equipment must be worn at all times when handling BB 0305179:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Lab Coat: A standard laboratory coat must be worn.

Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted

respirator is recommended.

Operational and Disposal Plans
Adherence to the following step-by-step procedures is critical for the safe handling and

disposal of BB 0305179.

Handling Protocol
Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available.

Receiving and Storage: Upon receipt, visually inspect the container for any damage. Store

the compound in a cool, dry, and well-ventilated area, away from incompatible materials. For
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long-term storage, it is recommended to store the powder at -20°C for up to 3 years. In

solvent, store at -80°C for up to one year.[1]

Weighing and Solution Preparation:

To minimize inhalation exposure, handle the solid form of BB 0305179 in a chemical fume

hood or a ventilated enclosure.

Use appropriate tools for weighing and transferring the compound.

When preparing solutions, add the solvent to the compound slowly to avoid splashing.

Experimental Use:

All experiments involving BB 0305179 should be conducted in a designated and properly

ventilated area.

Avoid direct contact with skin and eyes.

Minimize the generation of dust and aerosols.

Disposal Plan
All waste materials contaminated with BB 0305179 must be disposed of as hazardous

chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Solid Waste: Collect all contaminated solid waste, such as pipette tips, tubes, and gloves, in

a designated and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing BB 0305179 in a sealed and properly

labeled hazardous waste container.

Experimental Protocols
While specific experimental protocols will vary depending on the research application, the

following general guidelines should be followed when working with BB 0305179.

Stock Solution Preparation
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For in vitro experiments, a common solvent is Dimethyl Sulfoxide (DMSO). To prepare a stock

solution:

Calculate the required mass of BB 0305179 to achieve the desired concentration.

Carefully weigh the compound in a chemical fume hood.

In a suitable vial, add the appropriate volume of DMSO to the weighed compound.

Mix thoroughly by vortexing or sonication until the compound is completely dissolved.

Store the stock solution in aliquots at -80°C to avoid repeated freeze-thaw cycles.

Visualizations
Experimental Workflow for Handling BB 0305179
The following diagram illustrates the standard workflow for the safe handling of BB 0305179 in

a laboratory setting.

Safe Handling Workflow for BB 0305179
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Caption: A flowchart outlining the key steps for the safe handling of BB 0305179.

Mode of Action: Anti-Prion Activity
BB 0305179 is a potent anti-prion agent that inhibits the toxicity of a specific PrP mutant.[1]

The exact signaling pathway is a subject of ongoing research. The diagram below represents a

conceptual relationship.
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Conceptual Mode of Action of BB 0305179
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Caption: A diagram illustrating the inhibitory effect of BB 0305179 on mutant PrP-induced

toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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